Cas no 5452-60-8 ( )

• Product Name: &nbsp
• CAS No: 5452-60-8
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 941721
• PubChem ID: 227384
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3,4-diphenylcyclopentan-1-one
• 3,4-Dimethyl-cyclohexanon
• 3,4-DIMETHYLCYCLOHEXANONE
• 3,4-Dimethylcyclohexanone,c&Dimethylcyclohexanone
• cis-3,4-Diphenyl-cyclopentanon
• cis-3,4-diphenylcyclopentanone
• Cyclohexanone,3,4-dimethyl
• meso 3,4-diphenyl-1-cyclopentanone
• meso-3,4-diphenylcyclopentanone
• NSC18947
• 5452-60-8
• NSC-18947
•  

• Inchi： 1S/C17H16O/c18-15-11-16(13-7-3-1-4-8-13)17(12-15)14-9-5-2-6-10-14/h1-10,16-17H,11-12H2/t16-,17+
• InChI Key： HHRAKSMWUCTDPI-CALCHBBNSA-N
• SMILES： O=C1C[C@H](C2C=CC=CC=2)[C@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 236.12000
• Monoisotopic Mass: 236.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 371.7°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.59
• PSA: 17.07000
• LogP: 3.91690